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Compound of Interest

Compound Name: Acid blue 260

Cat. No.: B15622319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of Acid
Blue 260, an acid dye belonging to the anthraquinone class. The information is curated for

researchers, scientists, and professionals in drug development who may utilize this dye in

various applications, including as a staining agent or a model compound in adsorption and

degradation studies.

Chemical Identity and Molecular Structure
Acid Blue 260 is a synthetic anionic dye characterized by its vibrant blue color. It is primarily

used in the textile industry for dyeing protein fibers such as wool, silk, and nylon, as well as for

coloring leather.[1] The fundamental characteristics of Acid Blue 260 are summarized in the

table below.
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Identifier Value

C.I. Name Acid Blue 260

CAS Number 62168-86-9

Molecular Formula C₂₆H₂₃ClN₃NaO₆S

Molecular Weight 563.99 g/mol

IUPAC Name

sodium;1-amino-4-[[3-(benzoylamino)methyl-

2,4,6-trimethylphenyl]amino]-9,10-

dioxoanthracene-2-sulfonate

Appearance Blue Powder

Molecular Structure Class Anthraquinone

A definitive IUPAC name for Acid Blue 260 is not consistently reported across all sources; the

name provided is based on the most detailed chemical structure information available. There

are some discrepancies in the literature regarding the molecular formula and weight, with some

sources citing C₃₁H₂₆N₃NaO₆S and 591.61 g/mol respectively.[2] However, the formula

C₂₆H₂₃ClN₃NaO₆S with a molecular weight of 563.99 g/mol is more frequently cited by

chemical suppliers.[3][4]

Physicochemical Properties
Solubility
Acid Blue 260 is a water-soluble dye.[5] The solubility is influenced by temperature and the

presence of other substances. The solubility of acid dyes, in general, is dependent on the

number of sulfonic acid groups and the molecular weight; a higher number of sulfonic acid

groups and lower molecular weight typically lead to higher solubility.[6] The addition of

electrolytes, such as sodium sulfate, can decrease the solubility of acid dyes in water.[6]

Solvent Solubility Temperature

Water 70 g/L 90 °C
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This table presents the available quantitative data on the solubility of Acid Blue 260.

Spectroscopic Properties
As an anthraquinone dye, Acid Blue 260 exhibits characteristic absorption in the visible region

of the electromagnetic spectrum, which is responsible for its blue color. While a specific,

experimentally determined UV-Vis absorption spectrum for Acid Blue 260 is not readily

available in the public domain, anthraquinone dyes typically display a strong absorption band in

the 550-650 nm range. For example, other blue acid dyes of the anthraquinone class show

maximum absorbance (λmax) in this region. The exact λmax is influenced by the solvent and

the specific auxochromes present on the anthraquinone core.

Stability
Acid Blue 260 is generally stable under normal storage conditions. However, its stability can

be affected by factors such as pH, temperature, and exposure to strong oxidizing or reducing

agents. Anthraquinone dyes can be susceptible to degradation under extreme pH and high

temperatures. For instance, some anthraquinones show increased degradation at basic pH

values.[3] The stability of the dye is a critical factor in its application and in studies involving its

removal from effluents.

Tinctorial and Fastness Properties
The performance of a dye is largely determined by its fastness properties, which describe its

resistance to various environmental factors. The following table summarizes the reported

fastness properties of Acid Blue 260 on wool, rated on a standard gray scale where a higher

number indicates better fastness.
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Property Rating

Light Fastness 6

Soaping (Fading) 2

Soaping (Staining) 2-3

Perspiration Fastness (Fading) 4-5

Perspiration Fastness (Staining) 4-5

Oxygen Bleaching 4-5

Fastness to Seawater 4-5

Experimental Protocols
Determination of Solubility
A precise determination of solubility is crucial for various applications. The following is a

general experimental protocol for determining the solubility of an acid dye like Acid Blue 260 in

a given solvent.

Objective: To determine the equilibrium solubility of Acid Blue 260 in a specified solvent at a

constant temperature.

Materials:

Acid Blue 260

Solvent of interest (e.g., deionized water, ethanol)

Thermostatically controlled shaker bath

Centrifuge

Syringe filters (0.45 µm, chemically compatible with the solvent)

Volumetric flasks and pipettes
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UV-Vis spectrophotometer

Procedure:

Prepare a series of supersaturated solutions of Acid Blue 260 in the chosen solvent in

sealed containers.

Place the containers in a thermostatically controlled shaker bath set to the desired

temperature.

Agitate the solutions for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is

reached.

After equilibration, allow the solutions to stand undisturbed in the shaker bath for a few hours

to allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-heated or pre-cooled

pipette to match the equilibration temperature.

Immediately filter the withdrawn supernatant through a syringe filter to remove any

undissolved particles.

Dilute the clear filtrate to a concentration that falls within the linear range of a previously

established calibration curve.

Measure the absorbance of the diluted solution using a UV-Vis spectrophotometer at the

λmax of Acid Blue 260.

Calculate the concentration of the dye in the filtrate using the calibration curve.

The solubility is then reported in g/L or mol/L.

Determination of Colorfastness to Perspiration (ISO 105-
E04)
This protocol outlines the standardized method for assessing the resistance of the color of

textiles to the action of human perspiration.
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Objective: To determine the colorfastness of a textile dyed with Acid Blue 260 to acidic and

alkaline perspiration.

Materials:

Dyed textile specimen (e.g., wool fabric dyed with Acid Blue 260)

Multifiber test fabric (containing strips of different common fibers)

Acidic perspiration solution (as per ISO 105-E04 standard)

Alkaline perspiration solution (as per ISO 105-E04 standard)

Perspirometer or equivalent device for applying pressure

Oven capable of maintaining a temperature of 37 ± 2 °C

Gray scale for assessing color change and staining

Procedure:

Prepare a composite specimen by placing the dyed textile between two pieces of the

multifiber test fabric and sewing them together.

Thoroughly wet one composite specimen in the acidic perspiration solution and another in

the alkaline perspiration solution at a liquor-to-specimen ratio of 50:1 for 30 minutes.

Remove the specimens and pass them between two glass rods to remove excess solution.

Place each composite specimen between two glass or acrylic plates in the perspirometer.

Apply a pressure of 12.5 kPa to the specimens.

Place the perspirometer in the oven at 37 ± 2 °C for 4 hours.

After 4 hours, remove the specimens from the perspirometer and separate the dyed textile

from the multifiber fabrics.

Dry the specimens in air at a temperature not exceeding 60 °C.
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Assess the change in color of the dyed specimen and the degree of staining on each type of

fiber in the multifiber fabric using the gray scales under standardized lighting conditions.

Synthesis and Purification
Synthesis Workflow
The synthesis of Acid Blue 260 typically involves a multi-step process, as outlined in patent

literature. A generalized workflow for its preparation is depicted below. This process involves

the condensation of bromamine acid with a substituted aniline, followed by sulfonation and

purification steps.

Starting Materials

Core Synthesis Purification and Finishing

Bromamine Acid

Condensation Reaction
(in the presence of a catalyst, e.g., CuCl)

2,4,6-Trimethylaniline

Crude Dye Intermediate Purification Steps
(e.g., acid/base treatment, filtration) Sulfonation Isolation and Drying Acid Blue 260 Powder

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of Acid Blue 260.

Purification Methods
The crude product from the synthesis of acid dyes often contains impurities such as unreacted

starting materials, by-products, and inorganic salts. Purification is essential to achieve the

desired color strength, brightness, and fastness properties. Common purification techniques for

acid dyes include:

Salting out: The dye is precipitated from the reaction mixture by the addition of a salt, such

as sodium chloride or sodium sulfate. This process can be repeated to improve purity.
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Acid/Base Precipitation: The solubility of acid dyes is pH-dependent. By adjusting the pH of

the solution, the dye can be precipitated, leaving some impurities in the solution. The

precipitate is then collected by filtration and can be redissolved and reprecipitated.

Recrystallization: The crude dye can be dissolved in a suitable solvent at an elevated

temperature and then allowed to cool slowly, causing the purified dye to crystallize.

Chromatography: For obtaining high-purity dye for analytical or research purposes, column

chromatography using adsorbents like silica gel or alumina can be employed.[7]

Logical Workflow for Property Analysis
The comprehensive analysis of the chemical properties of a dye like Acid Blue 260 follows a

logical progression of experiments. This workflow ensures that fundamental characteristics are

determined first, followed by more specific performance-related properties.
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Chemical Identity

Physicochemical Properties

Performance Properties

Structural Elucidation
(NMR, MS, FT-IR)

Purity Assessment
(HPLC, Titration)

Solubility Determination
(in various solvents)

Fastness Testing
(Light, Wash, Perspiration)

UV-Vis Spectroscopy
(λmax determination)

Stability Studies
(pH, Temperature)

Dyeing Performance
(on various substrates)
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Caption: A logical workflow for the analysis of Acid Blue 260 properties.

Safety and Handling
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Acid Blue 260 should be handled in accordance with its Safety Data Sheet (SDS). It is typically

supplied as a powder that can cause eye, skin, and respiratory tract irritation. Ingestion may be

harmful. Appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a dust mask, should be worn when handling the powder. It should be stored in a cool, dry,

well-ventilated area away from incompatible materials such as strong oxidizing agents.

This technical guide serves as a foundational resource for understanding the key chemical

properties of Acid Blue 260. For specific applications, it is recommended to perform detailed

experimental evaluations to confirm these properties under the intended conditions of use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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